MANGANESE(II) HEXAFLUOROACETYLACETONATE

Specification

• CAS No.: 123334-26-9
• Molecular Formula: C10H10F12MnO7
• Molecular Weight: 525.10 g/mol
• IUPAC Name: (Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;manganese;trihydrate
• Standard InChI: InChI=1S/2C5H2F6O2.Mn.3H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;;;/h2*1,12H;;3*1H2/b2*2-1-
• Standard InChI Key: AIFUSHZHSHRUAS-KZXGFQSYSA-N
• Isomeric SMILES: C(=C(\O)/C(F)(F)F)\C(=O)C(F)(F)F.C(=C(\O)/C(F)(F)F)\C(=O)C(F)(F)F.O.O.O.[Mn]
• SMILES: [CH-](C(=O)C(F)(F)F)C(=O)C(F)(F)F.[CH-](C(=O)C(F)(F)F)C(=O)C(F)(F)F.O.O.O.[Mn+2]
• Canonical SMILES: C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.O.O.O.[Mn]

Introduction

Chemical Structure and Properties

Molecular Composition and Formula

Manganese(II) hexafluoroacetylacetonate exists in several forms, most commonly as a hydrate or trihydrate. The anhydrous form has the molecular formula C₁₀H₂F₁₂MnO₄, while the trihydrate form (Manganese(II) hexafluoroacetylacetonate trihydrate) has the formula C₁₀H₈F₁₂MnO₇. The linear formula can be represented as Mn(C₅HF₆O₂)₂ - 3H₂O for the trihydrate, indicating two hexafluoroacetylacetonate ligands coordinated to a central manganese ion with three water molecules. The compound is also known by its IUPAC name (Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;manganese;trihydrate.

Physical Characteristics

Manganese(II) hexafluoroacetylacetonate trihydrate appears as a yellow powder or crystals with a molecular weight of 523.09 g/mol. The compound has a melting point of 173°C. Meanwhile, the hydrate form (with variable water content) has a molecular weight of 489.07 g/mol and also appears as yellow crystals or powder. Both forms of the compound exhibit paramagnetic properties, which is characteristic of manganese(II) complexes.

The following table summarizes the key physical properties of manganese(II) hexafluoroacetylacetonate in its different forms:

Property	Trihydrate Form	Hydrate Form
Molecular Formula	C₁₀H₈F₁₂MnO₇	C₁₀H₆F₁₂MnO₅
Molecular Weight	523.09 g/mol	489.07 g/mol
Appearance	Yellow powder/crystals	Yellow crystals/powder
Melting Point	173°C	Not available
Exact Mass	Not available	488.940407 g/mol
Monoisotopic Mass	522.945984	488.940407 g/mol

Structural Characteristics

Coordination Environment

In manganese(II) hexafluoroacetylacetonate complexes, the manganese center typically adopts an octahedral coordination geometry. Research on related complexes, such as dinuclear manganese(II) complexes with hexafluoroacetylacetonate ligands, has shown that each manganese ion lies in a distorted octahedral environment. In these structures, the manganese ion is bounded to six oxygen atoms, which in various derivatives may come from different ligands including the hexafluoroacetylacetonate anions that act as bidentate ligands.

Applications in Materials Science

Metal-Organic Chemical Vapor Deposition (MOCVD)

One of the significant applications of manganese(II) hexafluoroacetylacetonate derivatives is in metal-organic chemical vapor deposition (MOCVD). The related complex Mn(hfa)₂- tmeda has been successfully applied to the reduced-pressure MOCVD of the Mn₃O₄ phase. This complex represents a first-generation manganese(II) precursor that can be used in the liquid phase without decomposition, thus providing constant evaporation rates even for long deposition times.

Advantages Over Other Precursors

Manganese(II) hexafluoroacetylacetonate complexes offer several advantages over first-generation manganese precursors such as Mn(acac)₂ (manganese(II) acetylacetonate) and Mn(tmhd)₃ (manganese(III) 2,2,6,6-tetramethyl-3,5-heptanedionate). The fluorinated complex exhibits better thermal stability and can be evaporated with minimal residue (less than 2%). This makes it particularly valuable for applications requiring high-purity thin film deposition.

Magnetic Properties

Paramagnetic Behavior

Manganese(II) hexafluoroacetylacetonate is a paramagnetic metal complex. This paramagnetic nature stems from the electronic configuration of the manganese(II) ion, which has five unpaired electrons in its d-orbital. The paramagnetic properties make this compound potentially useful in studies of magnetic materials and magnetic resonance applications.

Exchange Interactions

In dinuclear complexes containing manganese(II) hexafluoroacetylacetonate moieties, interesting magnetic exchange interactions have been observed. For example, in the [Mn(hfa)₂cpo]₂ complex, non-monotonous dependence of magnetic susceptibility has been explained in terms of a hierarchy of exchange parameters. These exchange interactions are influenced by the structural arrangement of the manganese centers and the bridging ligands.

Research Developments and Future Perspectives

Recent Studies on Related Complexes

Recent research has explored the use of manganese(II) hexafluoroacetylacetonate in various derivatives and complexes. These studies have investigated properties such as thermal stability, crystal structure, and magnetic behavior. The development of complexes like Mn(hfa)₂- tmeda represents progress in creating more effective precursors for MOCVD applications.